Cas no 224434-07-5 (Benzoic acid,3,5-dihydroxy-4-methoxy-,(2R,3R)-3,4-dihydro-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-2H-1-benzopyran-3-ylester)

Benzoic acid,3,5-dihydroxy-4-methoxy-,(2R,3R)-3,4-dihydro-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-2H-1-benzopyran-3-ylester structure
224434-07-5 structure
Product Name:Benzoic acid,3,5-dihydroxy-4-methoxy-,(2R,3R)-3,4-dihydro-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-2H-1-benzopyran-3-ylester
CAS No:224434-07-5
MF:C23H20O11
MW:472.398307800293
CID:244694
PubChem ID:401129
Update Time:2025-04-19

Benzoic acid,3,5-dihydroxy-4-methoxy-,(2R,3R)-3,4-dihydro-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-2H-1-benzopyran-3-ylester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,3,5-dihydroxy-4-methoxy-,(2R,3R)-3,4-dihydro-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-2H-1-benzopyran-3-ylester
    • (-)-EPIGALLOCATECHIN 3-(4''-O-METHYL)GALLATE
    • EGCG4''Me
    • Epigallocatechin-3-O-(4-O-methyl)gallate
    • (-)-Gallocatechin 3-(4''-O-methyl)gallate
    • CHEBI:191669
    • Q27275816
    • Epigallocatechin 3-(4-methylgallate)
    • 4''-O-Methylepigallocatechin 3-O-gallate
    • 4'-O-methyl-EGCG
    • Epigallocatechin 3-O-(4-methylgallate)
    • CHEMBL559294
    • NSC714028
    • [(2R, 3R)-5, 7-dihydroxy-2-(3, 4, 5-trihydroxyphenyl)-3, 4-dihydro-2H-chromen-3-yl] 3, 5-dihydroxy-4-methoxybenzoate
    • 3-O-(4-O-Methylgalloyl)epigallocatechin
    • 224434-07-5
    • UNII-CUX41G3911
    • (-)-Epigallocatechin 3-(4-methyl-gallate)
    • (-)-Epigallocatechin 3-(4''-O-methyl) gallate
    • (2R,3R)-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-3-yl 3,5-dihydroxy-4-methoxybenzoate
    • NSC-714028
    • SCHEMBL16887923
    • NCI60_039612
    • (-)-Epigallocatechin-3-(4''''-O-methyl)gallate
    • Benzoic acid, 3,5-dihydroxy-4-methoxy-, (2R,3R)-3,4-dihydro-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-2H-1-benzopyran-3-yl ester
    • 4''-Methylepigallocatechin gallate
    • CUX41G3911
    • (2R,3R)-5,7-Dihydroxy-2-(3,4,5-trihydroxyphenyl)chroman-3-yl 3,5-dihydroxy-4-methoxybenzoate
    • 4''-O-Methyl-(-)-epigallocatechin-3-o-gallate
    • DTXSID401274844
    • 4'-Methyl-(-)-epigallocatechin 3-gallate
    • [(2R,3R)-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-3,4-dihydro-2H-chromen-3-yl] 3,5-dihydroxy-4-methoxybenzoate
    • BDBM50296235
    • Inchi： 1S/C23H20O11/c1-32-22-16(28)4-10(5-17(22)29)23(31)34-19-8-12-13(25)6-11(24)7-18(12)33-21(19)9-2-14(26)20(30)15(27)3-9/h2-7,19,21,24-30H,8H2,1H3/t19-,21-/m1/s1
    • InChI Key： BMJHAAZDURGGSC-TZIWHRDSSA-N
    • SMILES： O1C2C=C(C=C(C=2C[C@H]([C@H]1C1C=C(C(=C(C=1)O)O)O)OC(C1C=C(C(=C(C=1)O)OC)O)=O)O)O

Computed Properties

  • Exact Mass: 472.10100
  • Monoisotopic Mass: 472.101
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 5
  • Complexity: 682
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 186Ų

Experimental Properties

  • PSA: 186.37000
  • LogP: 2.53620

Benzoic acid,3,5-dihydroxy-4-methoxy-,(2R,3R)-3,4-dihydro-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-2H-1-benzopyran-3-ylester Production Method

Production Method 1

989-51-5 989-51-5
224434-07-5 224434-07-5
298700-57-9 298700-57-9
298700-56-8 298700-56-8
173484-92-9 173484-92-9
83104-87-4 83104-87-4
873936-18-6 873936-18-6
Reaction Conditions
1.1 Solvents: Diethyl ether ;  3.5 h, -50 °C
1.2 Reagents: Acetic acid
Reference
Synthesis of methyl derivatives of epigallocatechin gallate (EGCg) and their stabilities
Yanase, Emiko; et al, ITE Letters on Batteries, 2005, 6(1), 34-37

Production Method 2

989-51-5 989-51-5
9033-25-4 9033-25-4
224434-07-5 224434-07-5
298700-56-8 298700-56-8
173484-92-9 173484-92-9
1186527-19-4 1186527-19-4
83104-87-4 83104-87-4
Reaction Conditions
1.1 Reagents: Magnesium chloride ,  Adenosine, 5′-[(3-amino-3-carboxypropyl)methylsulfonio]-5′-deoxy-, inner salt Solvents: Water ;  1 h, pH 7.5, 35 °C
1.2 Reagents: Hydrochloric acid Solvents: Water
Reference
Analysis on the EGCG methylated derivatives produced from EGCG catalyzed by EGCG-O-methyltransferase
Lu, Haipeng; et al, Chaye Kexue, 2012, 32(2), 100-106

Benzoic acid,3,5-dihydroxy-4-methoxy-,(2R,3R)-3,4-dihydro-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-2H-1-benzopyran-3-ylester Raw materials

Benzoic acid,3,5-dihydroxy-4-methoxy-,(2R,3R)-3,4-dihydro-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-2H-1-benzopyran-3-ylester Preparation Products

Benzoic acid,3,5-dihydroxy-4-methoxy-,(2R,3R)-3,4-dihydro-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-2H-1-benzopyran-3-ylester Related Literature

Related Categories

224434-07-5 (Benzoic acid,3,5-dihydroxy-4-methoxy-,(2R,3R)-3,4-dihydro-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-2H-1-benzopyran-3-ylester) Related Products

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